Cas no 339010-95-6 (N-Ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine)
339010-95-6 structure
Product Name:N-Ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine
CAS No:339010-95-6
MF:C14H14F3N3O2
MW:313.27507352829
CID:5744364
PubChem ID:1483205
Update Time:2023-11-11
N-Ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- HMS2632M22
- 339010-95-6
- N-ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine
- MLS000696153
- CHEMBL1339153
- SMR000333502
- AKOS005098053
- 7G-322S
- N-ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)-2-pyrimidinamine
- N-ETHYL-N-[4-(4-METHOXYPHENOXY)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]AMINE
- 2-Pyrimidinamine, N-ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)-
- N-Ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine
-
- Inchi: 1S/C14H14F3N3O2/c1-3-18-13-19-11(14(15,16)17)8-12(20-13)22-10-6-4-9(21-2)5-7-10/h4-8H,3H2,1-2H3,(H,18,19,20)
- InChI Key: SWFOZZQXXOWHAW-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=NC(=N1)NCC)OC1C=CC(=CC=1)OC)(F)F
Computed Properties
- Exact Mass: 313.104
- Monoisotopic Mass: 313.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 56.3Ų
Experimental Properties
- Density: 1.305±0.06 g/cm3(Predicted)
- Boiling Point: 400.8±55.0 °C(Predicted)
- pka: 2.00±0.10(Predicted)
N-Ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675470-1mg |
N-ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine |
339010-95-6 | 98% | 1mg |
¥464.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675470-2mg |
N-ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine |
339010-95-6 | 98% | 2mg |
¥495.00 | 2024-05-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1675470-5mg |
N-ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine |
339010-95-6 | 98% | 5mg |
¥529.00 | 2024-05-18 |
N-Ethyl-4-(4-methoxyphenoxy)-6-(trifluoromethyl)pyrimidin-2-amine Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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